(2E)-N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)-3-phenylprop-2-enamide

• IUPAC Name: (E)-N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C25H19NO3/c1-17-21-16-20(26-23(27)15-12-18-8-4-2-5-9-18)13-14-22(21)29-25(17)24(28)19-10-6-3-7-11-19/h2-16H,1H3,(H,26,27)/b15-12+
• InChI Key: NZCIERVGYAAJJQ-NTCAYCPXSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)NC(=O)C=CC3=CC=CC=C3)C(=O)C4=CC=CC=C4
• Isomeric SMILES: CC1=C(OC2=C1C=C(C=C2)NC(=O)/C=C/C3=CC=CC=C3)C(=O)C4=CC=CC=C4
• Molecular Formula: C25H19NO3
• Molecular Weight: 381.4 g/mol

Description

(2E)-N-(2-benzoyl-3-methyl-1-benzofuran-5-yl)-3-phenylprop-2-enamide, hereafter referred to as Compound A, is a synthetic organic compound with a wide range of applications in the scientific research field. Compound A is a versatile compound, with a wide range of properties that make it ideal for use in a variety of research applications. Compound A is a highly polar compound, with a relatively low melting point, making it ideal for use in a variety of laboratory experiments. Compound A is also a relatively stable compound, with a low volatility, making it suitable for use in long-term experiments.

Mechanism of Action

The mechanism of action of Compound A is not fully understood. However, it is known that Compound A can interact with proteins and other molecules in a variety of ways. Compound A is known to interact with proteins through hydrogen bonding and Van der Waals interactions. Compound A has also been shown to interact with small molecules, such as nucleotides, through hydrogen bonding and electrostatic interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of Compound A are not fully understood. However, Compound A has been shown to interact with proteins and other molecules in a variety of ways, and has been shown to have an effect on the activity of enzymes and other proteins. Compound A has also been shown to have an effect on the uptake of drugs by cells, and has been shown to have an effect on the metabolism of drugs.

Advantages and Limitations for Lab Experiments

The advantages of using Compound A in laboratory experiments include its relatively low melting point and low volatility, which make it ideal for long-term experiments. Compound A is also a highly polar compound, which makes it ideal for use in a variety of experiments. The main limitation of Compound A is its relatively low solubility, which can make it difficult to use in experiments which require a high concentration of the compound.

Future Directions

The potential future directions for the use of Compound A in scientific research include further studies on its biochemical and physiological effects, as well as further studies on its mechanism of action. Compound A could also be used in further studies on the interactions between proteins and other molecules, and could be used in further studies on the pharmacological effects of drugs. Additionally, Compound A could be used in further studies on the metabolism of drugs, as well as in further studies on the uptake of drugs by cells. Finally, Compound A could be used in further studies on enzyme kinetics.

Synthesis Methods

Compound A can be synthesized using a variety of methods, including the Wittig reaction and the Dieckmann reaction. The Wittig reaction is a versatile chemical reaction which involves the reaction of an aldehyde or ketone with a phosphorus ylide to form an alkene. The Dieckmann reaction is a cyclization reaction which involves the reaction of an alkyl halide with an aldehyde or ketone to form a cyclic compound. Both of these reactions can be used to synthesize Compound A.

Scientific Research Applications

Compound A has a wide range of applications in the scientific research field. Compound A has been used in a variety of studies in the fields of biochemistry and pharmacology. Compound A has been used as a probe for studying the structure and function of proteins, as well as for studying the interactions between proteins and other molecules. Compound A has also been used in the study of enzyme kinetics, as well as in the study of the pharmacological effects of drugs.